Chaetoglobosin A

• CAS No.: 50335-03-0
• Product Name: Chaetoglobosin A
• Molecular Formula: C32H36N2O5
• Molecular Weight: 528.6 g/mol
• IUPAC Name: (1R,3E,6R,7E,9S,11E,13R,14S,16R,17S,18R,19S)-6-hydroxy-19-(1H-indol-3-ylmethyl)-7,9,16,17-tetramethyl-15-oxa-20-azatetracyclo[11.8.0.01,18.014,16]henicosa-3,7,11-triene-2,5,21-trione
• Standard InChI: InChI=1S/C32H36N2O5/c1-17-8-7-10-22-29-31(4,39-29)19(3)27-24(15-20-16-33-23-11-6-5-9-21(20)23)34-30(38)32(22,27)26(36)13-12-25(35)28(37)18(2)14-17/h5-7,9-14,16-17,19,22,24,27-29,33,37H,8,15H2,1-4H3,(H,34,38)/b10-7+,13-12+,18-14+/t17-,19-,22-,24-,27-,28+,29-,31+,32+/m0/s1
• Standard InChIKey: OUMWCYMRLMEZJH-HSXMBTRQSA-N
• Isomeric SMILES: C[C@H]\1C/C=C/[C@H]2[C@H]3[C@](O3)([C@H]([C@@H]4[C@@]2(C(=O)/C=C/C(=O)[C@@H](/C(=C1)/C)O)C(=O)N[C@H]4CC5=CNC6=CC=CC=C65)C)C
• SMILES: CC1CC=CC2C3C(O3)(C(C4C2(C(=O)C=CC(=O)C(C(=C1)C)O)C(=O)NC4CC5=CNC6=CC=CC=C65)C)C
• Canonical SMILES: CC1CC=CC2C3C(O3)(C(C4C2(C(=O)C=CC(=O)C(C(=C1)C)O)C(=O)NC4CC5=CNC6=CC=CC=C65)C)C
• Appearance: YellowPowder
• Description: Antibiotic; preferentially induces apoptosis in chronic lymphocytic leukemia (CLL) cells over normal B cells. Inhibits actin polymerization and leads to the accumulation of cells in G2 phase.
• Synonyms: chaetoglobosin A; chaetoglobosin B; chaetoglobosin C; chaetoglobosin D; chaetoglobosin E; chaetoglobosin F; chaetoglobosin K; chaetoglobosin Q; chaetoglobosin R; chaetoglobosin T; chaetoglobosin U; chaetoglobosin V; chaetoglobosin W; chaetoglobosin Y; chaetoglobosins; penochalasin K
• PubChem Compound: 6438437
• Last Modified: Nov 11 2021